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Compound of Interest

Compound Name: 1,1,2-Trifluoroethane

Cat. No.: B1584508

This technical support center provides essential safety information, troubleshooting guides, and
frequently asked questions for researchers, scientists, and drug development professionals
working with 1,1,2-Trifluoroethane (HFC-143) in pressurized systems.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with handling 1,1,2-Trifluoroethane under
pressure?

Al: The primary hazards include:

e High Pressure: 1,1,2-Trifluoroethane is a liquefied gas, and its pressure increases
significantly with temperature.[1][2] This can lead to equipment failure and violent rupture of
containers if not properly managed.[1]

o Asphyxiation: As a gas heavier than air, it can displace oxygen in poorly ventilated areas,
leading to asphyxiation.[3]

o Frostbite: Direct contact with the liquid form can cause severe frostbite.[2][3]
o Cardiac Sensitization: At high concentrations, it may cause cardiac arrhythmias.[2]

o Flammability: While not flammable at ambient conditions, it can become flammable at
elevated temperatures and pressures, especially in the presence of ignition sources. Use
non-sparking tools and prevent electrostatic discharge.[4]
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Q2: What personal protective equipment (PPE) is required when working with pressurized
1,1,2-Trifluoroethane?

A2: The following PPE is mandatory:

Eye Protection: Tightly fitting safety goggles with side-shields.[4]
o Hand Protection: Insulated, chemical-resistant gloves.[4]

o Body Protection: A lab coat or chemical-resistant apron. Fire/flame resistant and impervious
clothing should be worn where significant exposure is possible.[4]

» Respiratory Protection: In case of inadequate ventilation or potential for high concentrations,
a self-contained breathing apparatus (SCBA) is necessary.[4]

Q3: What are the signs of a leak in a pressurized system containing 1,1,2-Trifluoroethane?

A3: Signs of a leak include:

A hissing sound.

The formation of frost or ice at the leak point due to rapid cooling from the evaporating liquid.

A sudden drop in system pressure.

The presence of a faint, sweetish odor (though odor is not a reliable indicator).

In case of a large leak in a confined space, dizziness or other signs of oxygen deficiency in
personnel.

Q4: What should | do in case of a leak?

A4: In the event of a leak:

 Ifitis safe to do so, close the main cylinder valve.

e Evacuate the immediate area.

o Ensure adequate ventilation to disperse the gas.
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« If the leak is significant, evacuate the entire lab and notify emergency personnel.
e Do not re-enter the area until it has been determined to be safe by qualified personnel.
Q5: What materials are compatible with 1,1,2-Trifluoroethane under pressure?

A5: While specific compatibility under high pressure and temperature should always be verified,
general guidelines suggest the following:

o Metals: Stainless steel, brass, and Monel are generally compatible. Avoid reactive metals
such as powdered aluminum, magnesium, and zinc.

o Polymers: PTFE, PEEK, and Kalrez® are often suitable. The compatibility of other
elastomers and plastics should be carefully evaluated as they may swell or degrade.

Troubleshooting Guides
Issue 1: Unexpected Pressure Drop in the System
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Possible Cause

Troubleshooting Steps

Leak in the system

1. Perform a leak test using a compatible leak
detection solution (e.g., soapy water) or an
electronic leak detector. 2. Check all fittings,
connections, and valve stems. 3. Tighten any
loose fittings. If a leak persists from a fitting,
depressurize the system, and inspect the fitting

for damage before re-tightening or replacing.

Temperature fluctuation

1. Monitor the ambient and system temperature.
A decrease in temperature will cause a
corresponding drop in vapor pressure. 2. If
necessary, use a controlled heating system
(e.g., a heating mantle with a temperature
controller) to maintain a stable system

temperature.

Inaccurate pressure reading

1. Verify the calibration of the pressure gauge
against a known standard. 2. Ensure the
pressure gauge is rated for the pressures being

used.

Issue 2: Inability to Reach Desired System Pressure
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Possible Cause

Troubleshooting Steps

Insufficient 1,1,2-Trifluoroethane in the cylinder

1. Check the weight of the cylinder to determine
the amount of remaining liquid. 2. If the cylinder
is nearly empty, the pressure will drop as the
last of the liquid vaporizes. Replace with a full

cylinder.

Low ambient temperature

1. The vapor pressure of 1,1,2-Trifluoroethane is
dependent on temperature. If the ambient
temperature is too low, the vapor pressure may
not be sufficient to reach the desired system
pressure. 2. Gently and controllably warm the
cylinder using a water bath or a heating blanket
with a temperature controller. Never apply direct

flame or localized heat to the cylinder.

Regulator malfunction

1. Ensure the regulator is functioning correctly
and is set to the desired output pressure. 2. If
the regulator is faulty, replace it with a new,

properly rated regulator.

Quantitative Data

Physical and Chemical Properties of 1,1,2-Trifluoroethane

Property

Value

Molecular Formula

C2HsFs3

Molecular Weight 84.04 g/mol [4]
Boiling Point 5°C (41 °F)
Melting Point -84 °C (-119 °F)

Critical Temperature

188.45 °C (371.21 °F)

Critical Pressure

5241.00 kPa (760.1 psi)[5]
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Estimated Vapor Pressure of 1,1,2-Trifluoroethane at Various Temperatures

Temperature (°C) Temperature (°F) Estimated Vapor Estimated Va-por
Pressure (kPa) Pressure (psi)
0 32 87 12.6
10 50 129 18.7
20 68 186 27.0
30 86 261 37.9
40 104 359 52.1
50 122 484 70.2

Note: These are estimated values and should be used as a guideline. Actual vapor pressure
can vary with conditions.

Experimental Protocols & Visualizations
Protocol: Safely Pressurizing a Reaction Vessel with
1,1,2-Trifluoroethane

o System Check: Ensure the entire high-pressure system, including the reaction vessel,
tubing, valves, and fittings, is rated for the maximum expected operating pressure and is
clean and dry.

e Cylinder Securing: Secure the 1,1,2-Trifluoroethane cylinder in an upright position in a well-
ventilated area.

» Regulator Attachment: Attach a suitable two-stage pressure regulator to the cylinder valve.
Ensure the regulator outlet valve is closed before opening the cylinder valve.

o System Assembly: Connect the regulator outlet to the reaction vessel through appropriate
high-pressure tubing.
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Leak Test (Low Pressure): Open the cylinder valve slowly. With the regulator set to a low
pressure (e.g., 10-20 psi), pressurize the system and perform a leak test on all connections.

System Purge: If the experiment is air-sensitive, evacuate the system and backfill with an
inert gas (e.g., nitrogen or argon) several times before introducing the 1,1,2-
Trifluoroethane.

Pressurization: Slowly open the regulator outlet valve to gradually increase the pressure in
the reaction vessel to the desired setpoint.

Monitoring: Continuously monitor the system pressure and temperature throughout the
experiment.
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Caption: Workflow for safely pressurizing a system.
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Diagram: Troubleshooting Logic for System Leaks
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Caption: Decision tree for troubleshooting system leaks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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